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Compound of Interest

Compound Name: CPI703

CAS No.: 1904649-00-8

Cat. No.: B606801

Get Quote

Targeting CBP/p300 Bromodomains to Modulate Chromatin Dynamics

Executive Summary
CPI703 is a potent, selective small-molecule inhibitor of the bromodomains (BD) of CBP

(CREB-binding protein) and p300 (E1A-associated protein p300). By competitively binding to

the bromodomain, CPI703 displaces these transcriptional co-activators from acetylated

chromatin, specifically reducing H3K27ac (Histone H3 Lysine 27 acetylation) marks at

enhancers and promoters. This leads to the transcriptional suppression of key oncogenes,

most notably c-Myc.

This guide addresses a critical experimental challenge: The temporal disconnect between

chromatin modification and downstream protein loss. Successfully validating CPI703 efficacy

requires a dual-timeline approach:

Short-term (4–6 hours): To detect direct target engagement (reduction of H3K27ac).

Long-term (24 hours): To detect downstream therapeutic efficacy (reduction of c-Myc

protein).
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Mechanistic Rationale & Experimental Design
The Signaling Cascade
Understanding the kinetics of CPI703 is vital for selecting the correct harvest time points.
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Figure 1: Mechanism of Action. CPI703 rapidly displaces CBP/p300, leading to fast loss of

H3K27ac. Downstream protein reduction (c-Myc) occurs later due to mRNA turnover and

protein half-life.

Treatment Duration Strategy
A common failure mode in evaluating epigenetic inhibitors is harvesting too late for histone

marks (allowing compensatory feedback) or too early for phenotypic changes.
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Readout Target Biological Event
Recommended
Duration

Rationale

H3K27ac
Direct Target

Engagement
4 – 6 Hours

Histone deacetylation

is rapid once the

HAT/Reader is

displaced. 4h is often

sufficient to see >50%

reduction.

c-Myc Downstream Efficacy 16 – 24 Hours

c-Myc has a short

half-life (~20 min), but

transcriptional

shutdown takes time.

24h captures robust

protein depletion.

Apoptosis Phenotypic Outcome 48 – 72 Hours

Cell viability and

PARP cleavage

markers require

prolonged

suppression of

survival pathways.

Detailed Experimental Protocols
Reagent Preparation

CPI703 Stock: Dissolve in sterile DMSO to create a 10 mM stock solution. Aliquot and store

at -80°C. Avoid repeated freeze-thaw cycles.

Working Concentration: Typical effective range is 0.5 µM – 2.0 µM.

Recommendation: Perform a dose-response curve (0, 0.1, 0.5, 1.0, 5.0 µM) at the 6-hour

time point for initial validation.

Protocol A: Histone Extraction (For H3K27ac Detection)
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CRITICAL: Standard RIPA lysis is often insufficient for solubilizing chromatin-bound histones,

leading to weak or inconsistent signals. Acid extraction is the gold standard for histone Western

blots.

Reagents:

Triton Extraction Buffer (TEB): PBS containing 0.5% Triton X-100, 2 mM PMSF, 0.02%

NaN3.

0.2 N HCl: Prepare fresh.

Steps:

Harvest: Scrape cells in ice-cold PBS and centrifuge at 2,000 rpm for 5 min at 4°C.

Lysis: Resuspend cell pellet in TEB (10^7 cells per 1 mL) to lyse plasma membranes while

keeping nuclei intact.

Incubate: 10 minutes on ice with gentle stirring.

Spin: Centrifuge at 6,500 x g for 10 min at 4°C. Discard the supernatant (cytosolic fraction).

Acid Extraction: Resuspend the nuclear pellet in 0.2 N HCl (approx. 400 µL for 10^7 cells).

Extract: Incubate overnight at 4°C on a rotator (or at least 2 hours).

Clarify: Centrifuge at 6,500 x g for 10 min. Save the supernatant (contains histones).[1]

Neutralize: Determine protein concentration (Bradford assay is compatible; BCA is not

compatible with high acid unless neutralized first).

Note: For loading, mix supernatant directly with SDS loading buffer and add 1-2 µL of 2M

NaOH if the dye turns yellow (indicating acidity) until it returns to blue.

Protocol B: Whole Cell Lysis (For c-Myc Detection)
For non-histone proteins like c-Myc, standard lysis buffers are appropriate.

Reagents:
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RIPA Buffer: 50 mM Tris-HCl, 150 mM NaCl, 1% NP-40, 0.5% Sodium Deoxycholate, 0.1%

SDS.

Protease/Phosphatase Inhibitors: Add fresh immediately before use.

Steps:

Wash cells twice with ice-cold PBS.

Add RIPA buffer directly to the plate (100-200 µL for a 6-well plate).

Scrape and collect lysate into a microcentrifuge tube.

Incubate on ice for 20 minutes with intermittent vortexing.

Centrifuge at 14,000 x g for 15 minutes at 4°C.

Collect supernatant.

Western Blotting & Data Analysis[2][3][4][5][6][7][8]
[9][10][11]
Gel Electrophoresis Setup
Histones are small (~15-17 kDa). c-Myc is larger (~60 kDa).

For H3K27ac: Use a 15% SDS-PAGE gel or a 4-20% gradient gel to resolve low MW

proteins.

For c-Myc: Use a 10% SDS-PAGE gel.

Membrane Transfer
Histones: Transfer requires care as small proteins can pass through the membrane.

Membrane: 0.2 µm PVDF (preferred over 0.45 µm).

Condition: 100V for 60-90 mins (wet transfer) or standard semi-dry.
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Fixation (Optional but recommended for Histones): After transfer, incubate the membrane in

0.1% glutaraldehyde in PBS for 30 min, then wash. This crosslinks small histones to the

membrane, improving signal retention.

Antibody Incubation
Target

Primary Antibody
Dilution

Loading Control Rationale

H3K27ac 1:1000 (O/N at 4°C)
Total Histone H3

(1:2000)

Do not use

Actin/GAPDH for

histone normalization.

Histone extraction

yields vary; you must

normalize to total

chromatin content

(Total H3).

c-Myc 1:1000 (O/N at 4°C)
GAPDH /

-Actin

Standard cytosolic

normalization.

Quantification Logic
To prove CPI703 efficacy, calculate the Relative Densitometry Ratio:

Compare the Ratio of the CPI703-treated sample to the DMSO control. A successful

experiment should show a >50% reduction in this ratio at 6 hours.

Troubleshooting Guide
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Problem Root Cause Solution

Weak Histone Signal
Poor extraction or "blow-

through" during transfer.

Use Protocol A (Acid

Extraction). Switch to 0.2 µm

pore size membrane.

No reduction in H3K27ac
Harvested too late

(compensatory feedback).

Harvest cells at 4-6 hours.

Ensure concentration is >500

nM.

No reduction in c-Myc Harvested too early.

Harvest cells at 24 hours. c-

Myc protein turnover takes

time.

Yellow Loading Dye
Acid from extraction not

neutralized.

Add 1-2 µL of 2M NaOH or Tris

pH 8.8 to the sample until blue

color is restored.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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